(E)-N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C20H21N3O2S/c24-19(6-5-16-9-12-26-14-16)21-13-15-7-10-23(11-8-15)20-22-17-3-1-2-4-18(17)25-20/h1-6,9,12,14-15H,7-8,10-11,13H2,(H,21,24)/b6-5+
• InChI Key: OYLLUHTXRFEBJR-AATRIKPKSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CSC=C2)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CSC=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

(E)-N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-3-yl)acrylamide is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Piperidine-Based Derivatives

  Research includes the synthesis of piperidine derivatives with various activities. For example, the synthesis of 4-(benzo[b]furan-2 or 3-yl)- and 4-(benzo[b]-thiophen-3-yl)piperidines with 5-HT2 antagonist activity has been explored, indicating a methodological approach relevant to the synthesis of similar compounds (Watanabe, Yoshiwara, & Kanao, 1993).

• Characterization of Benzamides and their Metal Complexes

  Studies on benzamides derivatives, structurally related to the query compound, focus on their synthesis, characterization, and bioactivity. For instance, metal complexes of new benzamides derived from piperidine and benzaldehydes have been synthesized and analyzed for their antibacterial activities (Khatiwora et al., 2013).

• Development of Chiral Stationary Phases

  The synthesis and characterization of optically active poly[N-(oxazolinylphenyl)acrylamide] derivatives have been studied for potential application as chiral stationary phases in chromatography. This research demonstrates the relevance of acrylamide derivatives in analytical chemistry (Tian et al., 2010).

Biological and Pharmacological Applications

• Antimicrobial Activity

  Several studies have focused on synthesizing and evaluating the antimicrobial activity of related compounds. For example, novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles have shown significant antibacterial activity and moderate antifungal activity (Vankadari et al., 2013).

• Inhibitors of Histone Deacetylases

  N-hydroxy-3-[3-(1-substituted-1H-benzoimidazol-2-yl)-phenyl]-acrylamides, structurally similar to the query compound, have been synthesized and found to be nanomolar inhibitors of human histone deacetylases. This indicates potential applications in cancer therapy and epigenetic modulation (Bressi et al., 2010).

Analytical and Chemical Applications

• Development of Fluorescent Scaffolds

  Research on azaheterocyclic enamines has led to the preparation of novel fluorescent scaffolds with a benzo[e]indoline moiety, demonstrating the utility of similar compounds in developing new materials with optical properties (Buinauskaitė et al., 2012).

• Radiotracer Development for PET Imaging

  Studies on radiolabeling of N-[4-[4-(2-[11C]methoxyphenyl)piperazin-1-yl]butyl]benzo[b]thiophene-2-carboxamide, a compound with structural similarities, for potential use as a radiotracer in positron emission tomography (PET), highlight applications in medical imaging (Kuhnast et al., 2006).